1-(3-methoxyphenyl)-4-[(2-methylphenyl)acetyl]piperazine

• IUPAC Name: 1-[4-(3-methoxyphenyl)piperazin-1-yl]-2-(2-methylphenyl)ethanone
• InChI: InChI=1S/C20H24N2O2/c1-16-6-3-4-7-17(16)14-20(23)22-12-10-21(11-13-22)18-8-5-9-19(15-18)24-2/h3-9,15H,10-14H2,1-2H3
• InChI Key: ABCWBHUYTULABR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)N2CCN(CC2)C3=CC(=CC=C3)OC
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

1-(3-methoxyphenyl)-4-[(2-methylphenyl)acetyl]piperazine, commonly known as MMPP, is a piperazine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. MMPP is a synthetic compound that can be synthesized using various methods.

Mechanism of Action

The exact mechanism of action of MMPP is not fully understood. However, it is thought to act as a selective serotonin receptor agonist, specifically on the 5-HT1A and 5-HT2A receptors. MMPP may also act as a dopamine receptor agonist.
Biochemical and Physiological Effects
MMPP has been shown to have various biochemical and physiological effects. One study found that MMPP increased the release of dopamine in the prefrontal cortex of rats. Another study found that MMPP increased the levels of serotonin in the hippocampus of rats.

Advantages and Limitations for Lab Experiments

One advantage of using MMPP in lab experiments is that it is a synthetic compound, which allows for precise control over the concentration and purity of the compound. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on MMPP. One direction is to investigate its potential therapeutic applications in the treatment of anxiety disorders and depression. Another direction is to investigate its potential as a treatment for cancer. Additionally, further research is needed to fully understand the mechanism of action of MMPP.

Synthesis Methods

MMPP can be synthesized using different methods, including the reaction of 1-(3-methoxyphenyl)piperazine with 2-methylbenzoyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 1-(3-methoxyphenyl)piperazine with 2-methylbenzoyl chloride in the presence of a catalyst such as palladium on carbon.

Scientific Research Applications

MMPP has been studied for its potential therapeutic applications. One study investigated the effect of MMPP on the behavior of rats in the elevated plus maze test, which is used to assess anxiety-like behavior. The study found that MMPP reduced anxiety-like behavior in the rats.
Another study investigated the effect of MMPP on the proliferation of cancer cells. The study found that MMPP inhibited the proliferation of cancer cells in vitro.